Cas no 2228729-01-7 (4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione)

• Product Name: 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione
• CAS No: 2228729-01-7
• MF: C₁₃H₁₁F₃O₄
• MW: 288.219254732132
• CID: 6447044
• PubChem ID: 165765074
• Update Time: 2025-06-11

4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione
• EN300-2007294
• 4-[2-methoxy-3-(trifluoromethyl)phenyl]oxane-2,6-dione
• 2228729-01-7

• Inchi： 1S/C13H11F3O4/c1-19-12-8(3-2-4-9(12)13(14,15)16)7-5-10(17)20-11(18)6-7/h2-4,7H,5-6H2,1H3
• InChI Key： NPHOUWXXNQRDFF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1CC(=O)OC(C1)=O)(F)F

Computed Properties

• Exact Mass: 288.06094331g/mol
• Monoisotopic Mass: 288.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione

Chemical Profile of 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione (CAS No: 2228729-01-7)

4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione, identified by its CAS number 2228729-01-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxadiazole derivatives, characterized by its fused heterocyclic structure, which includes a phenyl ring substituted with methoxy and trifluoromethyl groups, linked to an oxadiazole core. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of both electron-donating (methoxy) and electron-withdrawing (trifluoromethyl) groups on the aromatic ring imparts distinct electronic properties to the molecule. These substituents not only influence the reactivity and stability of the compound but also play a crucial role in modulating its biological activity. The oxadiazole moiety, known for its structural rigidity and metabolic stability, is a common pharmacophore in many bioactive molecules, contributing to the compound's potential as a therapeutic agent.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with applications in pharmaceuticals. Among these, oxadiazole derivatives have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The compound 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione represents an innovative addition to this growing class of molecules.

One of the most compelling aspects of this compound is its potential to interact with various biological targets. The phenyl ring, with its methoxy and trifluoromethyl substituents, can engage in π-stacking interactions with biomolecules such as proteins and nucleic acids. This capability is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways. Additionally, the oxadiazole core provides a scaffold that can be further modified to enhance binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione with high precision. Molecular docking studies have suggested that this compound may bind effectively to several therapeutic targets, including kinases and transcription factors implicated in cancer progression. These computational findings provide a strong rationale for conducting experimental validation of its biological activity.

The synthesis of 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione presents an intriguing challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been employed to build the desired framework efficiently. These synthetic approaches not only enhance yield but also allow for modular modifications, enabling chemists to explore a wide range of analogs.

In terms of pharmacokinetic properties, the structural features of 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione suggest potential advantages such as good solubility and metabolic stability. These characteristics are critical for ensuring that the compound reaches its target site effectively and remains active long enough to exert its therapeutic effect. Furthermore, the presence of fluorine atoms can improve lipophilicity and binding affinity without compromising water solubility—a desirable balance for drug-like properties.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. The versatility of structures like oxadiazoles allows for the creation of molecules with diverse biological activities. As a result, 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione has become a subject of intense interest among medicinal chemists seeking novel therapeutic entities. Its unique combination of structural features positions it as a valuable scaffold for further optimization.

Current research efforts are focused on evaluating the biological activity of 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione through both in vitro and in vivo studies. Preliminary data indicate promising results in several disease models, including cancer cell lines and inflammatory conditions. These findings underscore the potential clinical relevance of this compound and justify its inclusion in ongoing drug discovery programs.

The development of new drugs is often a lengthy and resource-intensive process. However, computational tools have accelerated this timeline by allowing rapid screening and prioritization of candidates like 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione based on their predicted bioactivity profiles. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.

Looking ahead, the future prospects for 4-2-methoxy-3-(trifluoromethyl)phenyloxane-2,6-dione are bright within the context of pharmaceutical innovation. As our understanding of disease mechanisms grows more sophisticated so too does our ability to design targeted therapeutics. The compound's unique structural attributes make it well-suited for addressing complex pathological processes that require multifaceted molecular interactions.

In conclusion,4 - 2 - methoxy - 3 - ( trifluoromethyl ) phen yl ox ane - 2 , 6 - dione ( CAS No : 2228729 - 01 - 7 ) stands out as an intriguing candidate for further exploration in medicinal chemistry . Its distinctive structure , combined with promising preclinical data , positions it as a valuable asset in efforts to develop novel therapeutics . Continued research into this compound will likely yield significant insights into its potential applications across various therapeutic areas .